Cas no 149497-04-1 (1H-Pyrazole-3-carboxylicacid,4-[2-(2,4-dimethyl-6-sulfophenyl)diazenyl]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-)

1H-Pyrazole-3-carboxylicacid,4-[2-(2,4-dimethyl-6-sulfophenyl)diazenyl]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)- structure
149497-04-1 structure
Product name:1H-Pyrazole-3-carboxylicacid,4-[2-(2,4-dimethyl-6-sulfophenyl)diazenyl]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-
CAS No:149497-04-1
MF:C18H16N4O9S2
MW:496.47104
CID:193719
PubChem ID:44146690

1H-Pyrazole-3-carboxylicacid,4-[2-(2,4-dimethyl-6-sulfophenyl)diazenyl]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylicacid,4-[2-(2,4-dimethyl-6-sulfophenyl)diazenyl]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-
    • 4-[(2,4-dimethyl-6-sulfophenyl)diazenyl]-5-oxo-1-(4-sulfophenyl)-4H-pyrazole-3-carboxylic acid
    • 1H-pyrazo<wbr>
    • LogP
    • 149497-04-1
    • DTXSID10888997
    • 1H-Pyrazole-3-carboxylic acid, 4-(2-(2,4-dimethyl-6-sulfophenyl)diazenyl)-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-
    • 4-((2,4-Dimethyl-6-sulfophenyl)azo)-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-1H-pyrazol-3-carboxylic acid
    • 1H-Pyrazole-3-carboxylic acid, 4-[(2,4-dimethyl-6-sulfophenyl)azo]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-
    • 1H-Pyrazole-3-carboxylic acid, 4-[2-(2,4-dimethyl-6-sulfophenyl)diazenyl]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-
    • 1H-Pyrazole-3-carboxylic acid, 4-((2,4-dimethyl-6-sulfophenyl)azo)-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-
    • Inchi: InChI=1S/C18H16N4O9S2/c1-9-7-10(2)14(13(8-9)33(29,30)31)19-20-15-16(18(24)25)21-22(17(15)23)11-3-5-12(6-4-11)32(26,27)28/h3-8,15H,1-2H3,(H,24,25)(H,26,27,28)(H,29,30,31)/b20-19+
    • InChI Key: JKVMXAVUHSRVEY-FMQUCBEESA-N
    • SMILES: CC1C=C(C)C=C(S(O)(=O)=O)C=1/N=N/C1C(=O)N(C2C=CC(S(O)(=O)=O)=CC=2)N=C1C(O)=O

Computed Properties

  • Exact Mass: 496.03598
  • Monoisotopic Mass: 496.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 1050
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 220A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.73
  • Refractive Index: 1.729
  • PSA: 203.43

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